Cas no 79091-24-0 (5-bromo-4-chloro-2-methanesulfonylpyrimidine)

5-bromo-4-chloro-2-methanesulfonylpyrimidine structure
79091-24-0 structure
Product Name:5-bromo-4-chloro-2-methanesulfonylpyrimidine
CAS No:79091-24-0
MF:C5H4BrClN2O2S
MW:271.519457817078
MDL:MFCD11046327
CID:565103
PubChem ID:240566
Update Time:2024-10-27

5-bromo-4-chloro-2-methanesulfonylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-chloro-2-(methylsulfonyl)pyrimidine
    • 5-Bromo-4-chloro-2-methanesulfonylpyrimidine
    • 5-bromo-4-chloro-2-methylsulfonylpyrimidine
    • Pyrimidine,5-bromo-4-chloro-2-(methylsulfonyl)-
    • 5-BROMO-4-CHLORO-2-METHANESULFONYL-PYRIMIDINE
    • 5-bromo-4-chloro-2-methylsulphonylpyrimidine
    • NSC 46963
    • CS-0045877
    • MFCD11046327
    • FT-0651295
    • NSC-46963
    • EN300-1666526
    • 79091-24-0
    • NSC46963
    • AKOS016003804
    • AS-54713
    • TD8108
    • AC-28080
    • Z1269163056
    • DTXSID60286661
    • J-517077
    • SCHEMBL9626944
    • 5-Bromo-4-chloro-2-(methylsulfonyl)pyrimidine (ACI)
    • 5-bromo-4-chloro-2-methanesulfonylpyrimidine
    • MDL： MFCD11046327
    • Inchi： 1S/C5H4BrClN2O2S/c1-12(10,11)5-8-2-3(6)4(7)9-5/h2H,1H3
    • InChI Key： FATRNESSGITUQV-UHFFFAOYSA-N
    • SMILES： O=S(C)(C1N=C(Cl)C(Br)=CN=1)=O

Computed Properties

  • Exact Mass: 269.88700
  • Monoisotopic Mass: 269.88654g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • Density: 1.862±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 102-106 ºC
  • Boiling Point: 431.3℃ at 760 mmHg
  • Solubility: Very slightly soluble (0.87 g/l) (25 º C),
  • PSA: 68.30000
  • LogP: 2.37680

5-bromo-4-chloro-2-methanesulfonylpyrimidine Security Information

5-bromo-4-chloro-2-methanesulfonylpyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-4-chloro-2-methanesulfonylpyrimidine Pricemore >>

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5-bromo-4-chloro-2-methanesulfonylpyrimidine Production Method

Production Method 1

63810-78-6 63810-78-6
79091-24-0 79091-24-0
Reaction Conditions
1.1 Catalysts: m-Chloroperbenzoic acid
Reference
Reactions of benzothiohydrazide as a bidentate nucleophile
Elliott, Arthur J., Journal of Heterocyclic Chemistry, 1981, 18(4), 799-800

5-bromo-4-chloro-2-methanesulfonylpyrimidine Raw materials

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